Cas no 56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile)
56029-18-6 structure
Product Name:(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
- 2-amino-3-(benzylideneamino)but-2-enedinitrile
- 1-benzylideneamino-2-amino-1,2-dicyanoethylene
- 3-Amino-2-benzylidenamino-cis-butendisaeure-dinitril
- Benzylidendiaminomaleonitril
- Ethanamine,1-chloro-2,2,2-trifluoro-N-(phenylmethylene)
- N-benzylidene-1-chloro-2,2,2-trifluoroethylamine
- N-benzylidene-2,2,2-trifluoro-1-chloroethylamine
- N-benzylidene-2,3-diaminomaleonitrile
- N-Benzylidenediaminomaleonitrile
- NSC174796
- IDI1_017341
- HMS1447O14
- SCHEMBL17763695
- NSC-174796
- 2-Amino-3-[(phenylmethylene)amino]-2-butenedinitrile
- (E)-2-amino-3-(benzylideneamino)but-2-enedinitrile
- 56029-18-6
- (2E)-2-amino-3-[(phenylmethylidene)amino]but-2-enedinitrile
-
- Inchi: 1S/C11H8N4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,8H,14H2/b11-10+,15-8+
- InChI Key: GYKRAPATCHYXOP-OQYPFEDXSA-N
- SMILES: N(/C(/C#N)=C(\C#N)/N)=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 196.07500
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 86Ų
Experimental Properties
- PSA: 85.96000
- LogP: 2.02326
(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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